Cas no 1994897-22-1 (2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran)

• Product Name: 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran
• CAS No: 1994897-22-1
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5285359
• PubChem ID: 165443420
• Update Time: 2025-05-19

2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-2-(ethoxymethyl)oxane
• 1994897-22-1
• EN300-677726
• 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran

• Inchi： 1S/C9H17BrO2/c1-2-11-8-9(7-10)5-3-4-6-12-9/h2-8H2,1H3
• InChI Key： JISRTYBRBKTZSD-UHFFFAOYSA-N
• SMILES： C1(CBr)(COCC)OCCCC1

Computed Properties

• Exact Mass: 236.04119g/mol
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 275.0±15.0 °C(Predicted)

Additional information on 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran

Introduction to 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran (CAS No. 1994897-22-1)

2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran, with the CAS number 1994897-22-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group and an ethoxymethyl group attached to a tetrahydro-2H-pyran ring. These functional groups endow the molecule with a range of chemical reactivity and potential biological activities, making it a valuable intermediate in the synthesis of more complex molecules.

The 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran molecule is synthesized through a series of well-defined chemical reactions, often involving the protection and deprotection of functional groups to ensure the integrity and purity of the final product. The bromomethyl group is particularly reactive and can participate in various substitution and elimination reactions, making it an excellent leaving group for further synthetic transformations. The ethoxymethyl group, on the other hand, provides steric protection and can be selectively removed under specific conditions, allowing for controlled modifications of the molecule.

In recent years, 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran has been utilized in several cutting-edge research studies. One notable application is in the development of novel drug candidates for the treatment of neurological disorders. Researchers have explored its use as a building block in the synthesis of compounds that target specific receptors in the brain, such as GABA receptors and NMDA receptors. These receptors play crucial roles in neurotransmission and are implicated in conditions like epilepsy, anxiety, and neurodegenerative diseases.

Another area where 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran has shown promise is in the field of cancer research. Studies have demonstrated its potential as a precursor for synthesizing small molecules that can inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, compounds derived from this intermediate have been shown to exhibit potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The versatility of 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a ligand in coordination chemistry. Researchers have explored its ability to form stable complexes with transition metals, which can be used in catalytic processes and materials science applications. These complexes have shown promise in catalyzing a variety of reactions, including C-H activation, C-C bond formation, and polymerization reactions.

In addition to its synthetic applications, 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran has been studied for its physical properties and behavior in different solvents. Its solubility profile and stability under various conditions are important considerations for both laboratory-scale experiments and industrial-scale production. Studies have shown that it exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), making it suitable for a wide range of chemical processes.

The safety profile of 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran is another critical aspect that has been extensively evaluated. While it is not classified as a hazardous material under current regulations, proper handling procedures are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound, as well as ensuring adequate ventilation in laboratory settings.

In conclusion, 2-(Bromomethyl)-2-(ethoxymethyl)tetrahydro-2H-pyran (CAS No. 1994897-22-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on new drug discovery, catalysis, and materials science. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain a focal point of interest in the scientific community for years to come.